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Compound of Interest

Compound Name: ZK118182 Isopropyl ester

Cat. No.: B10768008 Get Quote

Essential Safety and Handling Guide for
ZK118182 Isopropyl Ester
This guide provides critical safety and logistical information for the handling and disposal of

ZK118182 Isopropyl ester, a prostaglandin analog. The following procedures are designed to

ensure the safety of laboratory personnel and to provide a clear, step-by-step operational

workflow for researchers, scientists, and drug development professionals.

Product Information:

CAS Number: 154927-31-8[1][2]

Molecular Formula: C23H37ClO5[1][2]

Formulation: A solution in methyl acetate[1][2]

ZK118182 Isopropyl ester should be considered hazardous until more toxicological data is

available. It is crucial to avoid ingestion, inhalation, and contact with eyes and skin.[3] Always

wash hands thoroughly after handling.[3]

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling

ZK118182 Isopropyl ester, based on standard laboratory safety protocols for similar chemical
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compounds.

PPE Category Item Specification/Standard

Eye Protection Safety Glasses/Goggles

Must be worn at all times.

Should be compliant with

EN166 or ANSI Z87.1

standards.

Hand Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Check for

breakthrough time and

permeation rate for methyl

acetate. Discard and replace if

signs of degradation appear.

Body Protection Laboratory Coat

A flame-retardant lab coat is

advisable due to the

flammable nature of the methyl

acetate solvent. Should be

fully buttoned.

Respiratory Fume Hood

All handling of the compound

should be performed in a

certified chemical fume hood to

avoid inhalation of vapors.

Experimental Protocols and Handling
Storage: Store the compound at -20°C in a tightly sealed container.[1]

Preparation of Solutions:

Ensure all work is conducted in a chemical fume hood.

To change the solvent, the methyl acetate can be evaporated under a gentle stream of

nitrogen.
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Immediately add the desired solvent, such as ethanol, DMSO, or dimethyl formamide, which

have known solubilities for this compound.[3]

For aqueous buffers, it is recommended to dilute the methyl acetate solution directly into the

aqueous buffer. The solubility in a 1:10 solution of ethanol:PBS (pH 7.2) is approximately 0.1

mg/ml.[3]

Aqueous solutions should not be stored for more than one day.[3]

Disposal Plan
All waste containing ZK118182 Isopropyl ester must be treated as hazardous waste.

Liquid Waste: Collect all liquid waste, including unused solutions and solvent rinses, in a

designated, sealed, and properly labeled hazardous waste container. The container should

specify "Flammable" and "Chemical Waste."

Solid Waste: Used gloves, pipette tips, and any other contaminated solid materials should be

collected in a separate, sealed hazardous waste bag or container.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.

Visual Workflow for Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of ZK118182
Isopropyl ester.
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Workflow for Handling and Disposal of ZK118182 Isopropyl Ester

Preparation

Experimentation
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Store at -20°C

Don Appropriate PPE

Work in Fume Hood

Prepare Solution

Conduct Experiment
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Click to download full resolution via product page

Caption: Procedural flow for safe handling and disposal of ZK118182 Isopropyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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